Cas no 126092-91-9 (1H-Pyrrole-2-carboxamide,N-[2-[[4-(9-acridinylamino)phenyl]amino]-2-oxoethyl]-4-amino-1-methyl-)

1H-Pyrrole-2-carboxamide,N-[2-[[4-(9-acridinylamino)phenyl]amino]-2-oxoethyl]-4-amino-1-methyl- structure
126092-91-9 structure
Product Name:1H-Pyrrole-2-carboxamide,N-[2-[[4-(9-acridinylamino)phenyl]amino]-2-oxoethyl]-4-amino-1-methyl-
CAS No:126092-91-9
MF:C27H24N6O2
MW:464.518465042114
CID:155811
PubChem ID:130849
Update Time:2025-04-19

1H-Pyrrole-2-carboxamide,N-[2-[[4-(9-acridinylamino)phenyl]amino]-2-oxoethyl]-4-amino-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxamide,N-[2-[[4-(9-acridinylamino)phenyl]amino]-2-oxoethyl]-4-amino-1-methyl-
    • N-(2-((4-(9-acridinylamino)phenyl)amino)-2-oxoethyl)-4-amino-1-methyl-1H-pyrrole-2-carboxamide
    • N-[2-[4-(acridin-9-ylamino)anilino]-2-oxoethyl]-4-amino-1-methylpyrrole-2-carboxamide
    • 1H-Pyrrole-2-carboxamide, N-(2-((4-(9-acridinylamino)phenyl)amino)-2-oxoethyl)-4-amino-1-methyl-
    • Mepyga
    • N-(2-{[4-(acridin-9-ylamino)phenyl]amino}-2-oxoethyl)-4-amino-1-methyl-1H-pyrrole-2-carboxamide
    • DTXSID30155077
    • 126092-91-9
    • Inchi: 1S/C27H24N6O2/c1-33-16-17(28)14-24(33)27(35)29-15-25(34)30-18-10-12-19(13-11-18)31-26-20-6-2-4-8-22(20)32-23-9-5-3-7-21(23)26/h2-14,16H,15,28H2,1H3,(H,29,35)(H,30,34)(H,31,32)
    • InChI Key: BLQAAZTWYGEKKE-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC(=CN1C)N)NCC(NC1C=CC(=CC=1)NC1C2C=CC=CC=2N=C2C=CC=CC=12)=O

Computed Properties

  • Exact Mass: 464.19632
  • Monoisotopic Mass: 464.196
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 719
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: 3.6
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • Density: 1.34
  • Boiling Point: 792°C at 760 mmHg
  • Flash Point: 432.8°C
  • Refractive Index: 1.705
  • PSA: 114.07
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